Cas no 864859-71-2 (N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylcyclopropanecarboxamide)

N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylcyclopropanecarboxamide structure
864859-71-2 structure
Product Name:N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylcyclopropanecarboxamide
CAS No:864859-71-2
MF:C20H19N3O2S2
MW:397.513761758804
CID:5967308
PubChem ID:3703459
Update Time:2025-10-30

N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylcyclopropanecarboxamide
    • N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)cyclopropanecarboxamide
    • Cyclopropanecarboxamide, N-[6-acetyl-3-(2-benzothiazolyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl]-
    • N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]cyclopropanecarboxamide
    • HMS2256E19
    • 864859-71-2
    • regid7971124
    • MLS002152836
    • AKOS002067436
    • VU0245822-6
    • CHEMBL1403956
    • N-[3-(1,3-benzothiazol-2-yl)-6-ethanoyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]cyclopropanecarboxamide
    • cid_3703459
    • SR-01000011395
    • MLS000103204
    • BDBM45422
    • F1298-0991
    • SMR000018639
    • N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]cyclopropanecarboxamide
    • SR-01000011395-1
    • Inchi: 1S/C20H19N3O2S2/c1-11(24)23-9-8-13-16(10-23)27-20(22-18(25)12-6-7-12)17(13)19-21-14-4-2-3-5-15(14)26-19/h2-5,12H,6-10H2,1H3,(H,22,25)
    • InChI Key: XSUNHXBHUIAZQE-UHFFFAOYSA-N
    • SMILES: C1(C(NC2SC3=C(C=2C2=NC4=CC=CC=C4S2)CCN(C(C)=O)C3)=O)CC1

Computed Properties

  • Exact Mass: 397.09186920g/mol
  • Monoisotopic Mass: 397.09186920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 614
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • Density: 1.458±0.06 g/cm3(Predicted)
  • pka: 13.66±0.20(Predicted)

N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylcyclopropanecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1298-0991-2μmol
N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]cyclopropanecarboxamide
864859-71-2 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1298-0991-5μmol
N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]cyclopropanecarboxamide
864859-71-2 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1298-0991-10μmol
N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]cyclopropanecarboxamide
864859-71-2 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1298-0991-20μmol
N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]cyclopropanecarboxamide
864859-71-2 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1298-0991-1mg
N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]cyclopropanecarboxamide
864859-71-2 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1298-0991-2mg
N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]cyclopropanecarboxamide
864859-71-2 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1298-0991-3mg
N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]cyclopropanecarboxamide
864859-71-2 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1298-0991-4mg
N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]cyclopropanecarboxamide
864859-71-2 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1298-0991-5mg
N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]cyclopropanecarboxamide
864859-71-2 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1298-0991-10mg
N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]cyclopropanecarboxamide
864859-71-2 90%+
10mg
$79.0 2023-05-17

Additional information on N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylcyclopropanecarboxamide

Research Brief on N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylcyclopropanecarboxamide (CAS: 864859-71-2)

N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylcyclopropanecarboxamide (CAS: 864859-71-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thienopyridine and benzothiazole scaffold, has shown promising potential in targeting specific biological pathways, particularly in the context of kinase inhibition and cancer therapeutics. Recent studies have explored its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylcyclopropanecarboxamide involves a multi-step process that leverages modern organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and cyclopropanation. The compound's structural complexity and functional groups contribute to its high binding affinity for specific kinase targets, as demonstrated in recent in vitro and in vivo studies. Researchers have identified its potential to modulate key signaling pathways implicated in tumor growth and metastasis, making it a subject of intense investigation in oncology research.

Recent preclinical studies have highlighted the compound's efficacy in inhibiting the proliferation of cancer cell lines, particularly those resistant to conventional therapies. Mechanistic studies reveal that N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylcyclopropanecarboxamide acts as a potent ATP-competitive inhibitor of certain tyrosine kinases, disrupting downstream signaling cascades. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in animal models, showing favorable results for further clinical translation.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its therapeutic index and reduce potential toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline, with the aim of initiating Phase I clinical trials in the near future.

In conclusion, N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylcyclopropanecarboxamide represents a promising candidate in the field of targeted cancer therapy. Its unique chemical structure and biological activity underscore the importance of continued research to fully elucidate its therapeutic potential. This brief highlights the latest advancements and future directions for this compound, providing valuable insights for researchers and industry professionals in the chemical biology and pharmaceutical sectors.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.